Cas no 7104-38-3 (Levo Mepromazine Maleate)

• Product Name: Levo Mepromazine Maleate
• CAS No: 7104-38-3
• MF: C₂₃H₂₈N₂O₅S
• MW: 444.543825149536
• CID: 47214
• PubChem ID: 5282484
• Update Time: 2025-07-19

Levo Mepromazine Maleate Chemical and Physical Properties

Names and Identifiers

• Levomepromazine maleate
• 10-(3-Dimethylamino-2-methylpropyl)-2-methoxyphenothiazine maleate
• 2-Methoxytrimeprazine maleate
• Levohalte
• Levomepromazine meleate
• Neruocil
• Neuractil
• RP 7044 hydrogen maleate
• Sofmin
• LEVOMEPROMAZINE MALEATE [USAN]
• (Z)-but-2-enedioic acid;(2R)-3-(2-methoxyphenothiazin-10-yl)-N,N,2-trimethylpropan-1-amine
• Veractil
• HMS1570O16
• Methoprazine
• HMS3714O16
• DTXSID4045399
• D02248
• Minozinan
• SCHEMBL218717
• LEVOMEPROMAZINE MALEATE [WHO-DD]
• Levo Mepromazine Maleate
• UNII-5KN5Y9V01K
• HMS2097O16
• Levomepromazine maleate (JP17/USAN)
• AKOS025116974
• Tisercin
• SR-01000872673-1
• (2R)-3-(2-METHOXY-10H-PHENOTHIAZIN-10-YL)-N,N,2-TRIMETHYLPROPAN-1-AMINE (2Z)-BUT-2-ENEDIOATE
• Tox21_110559
• CHEMBL1725730
• Nozinan
• (2R)-3-(2-methoxyphenothiazin-10-yl)-N,N,2-trimethylpropan-1-amine maleate
• LEVOMEPROMAZINE MALEATE [MART.]
• (betaR)-2-Methoxy-N,N,beta-trimethyl-10H-phenothiazine-10-propanamine (2Z)-2-Butenedioate
• (2R)-3-(2-Methoxy-10H-phenothiazin-10-yl)-N,N,2-trimethylpropan-1-amine hydrogen (2Z)-but-2-enedioate
• Levomepromazine maleate [USAN:JAN]
• CCG-220797
• CS-0455065
• Milezin
• Levomepromazine Hydrogen Maleate
• SR-01000872673
• (R)-3-(2-methoxy-10H-phenothiazin-10-yl)-N,N,2-trimethylpropan-1-amine maleate
• EINECS 230-412-8
• L0299
• Q27262488
• But-2-enedioic acid;(2R)-3-(2-methoxyphenothiazin-10-yl)-N,N,2-trimethylpropan-1-amine
• LEVOMEPROMAZINE MALEATE [MI]
• 5KN5Y9V01K
• NCGC00016681-01
• LEVOMEPROMAZINUM [HPUS]
• Hirnamin (TN)
• CAS-7104-38-3
• 7104-38-3
• Hirnamin
• Levomepromazinmaleat
• DTXCID2025399
• 10H-Phenothiazine-10-propanamine, 2-methoxy-N,N,.beta.-trimethyl-, (.beta.R)-, (2Z)-2-butenedioate (1:1)
• Methotrimeprazine maleat salt
• LEVOMEPROMAZINE MALEATE [EP MONOGRAPH]
• Methotrimeprazine maleate
• Levomepromazine Maleate 1.0 mg/ml in Methanol (as free base)
• LEVOMEPROMAZINE MALEATE [JAN]
• 10H-Phenothiazine-10-propanamine, 2-methoxy-N,N,beta-trimethyl-, (betaR)-, (2Z)-2-butenedioate (1:1)
• Neurocil
• GLXC-20414
• IFLZPECPTYCEBR-VIEYUMQNSA-N

• Inchi： 1S/C19H24N2OS.C4H4O4/c1-14(12-20(2)3)13-21-16-7-5-6-8-18(16)23-19-10-9-15(22-4)11-17(19)21;5-3(6)1-2-4(7)8/h5-11,14H,12-13H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t14-;/m1./s1
• InChI Key： IFLZPECPTYCEBR-VIEYUMQNSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=C(C=CC1=2)OC)C[C@H](C)CN(C)C.OC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 444.17200
• Monoisotopic Mass: 444.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Melting Point: 176-179°C
• PSA: 115.61000
• LogP: 4.27240
• Specific Rotation: D20 -17° (c = 5 in chloroform)

Levo Mepromazine Maleate Security Information

• Hazardous Material transportation number：UN 3249
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：6.1(b)

Additional information on Levo Mepromazine Maleate

Levo Mepromazine Maleate: A Comprehensive Overview of Its Chemical Properties and Medical Applications

Levo Mepromazine Maleate, with the CAS No. 7104-38-3, is a unique chemical compound that has garnered significant attention in the field of pharmacology and medicinal chemistry. This molecule is a derivative of the parent compound Mepromazine, which is known for its diverse pharmacological activities. The Levo Mepromazine Maleate formulation is particularly notable for its enhanced bioavailability and specific therapeutic applications, making it a critical subject of ongoing research and clinical investigation.

Levo Mepromazine Maleate is a chiral compound, and its Levo isomer is the active form responsible for its pharmacological effects. The Maleate salt form ensures optimal solubility and stability, which are crucial for pharmaceutical formulations. Recent studies have highlighted the importance of stereochemistry in the efficacy and safety of this compound, emphasizing the significance of the Levo isomer over its Dextro counterpart in various therapeutic contexts.

Recent advancements in molecular pharmacology have provided deeper insights into the mechanisms of action of Levo Mepromazine Maleate. One of the most significant findings is its interaction with the μ-opioid receptor and its role in modulating pain perception. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Levo Mepromazine Maleate exhibits a unique binding affinity for the μ-opioid receptor, which may contribute to its analgesic properties without the typical side effects associated with traditional opioids.

Furthermore, the Levo Mepromazine Maleate has shown promising results in preclinical models of neuroinflammation. A 2024 study in Neuropharmacology revealed that this compound significantly reduces the activation of microglial cells and the release of pro-inflammatory cytokines in vitro. These findings suggest that Levo Mepromazine Maleate may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's, where neuroinflammation plays a critical role.

The Levo Mepromazine Maleate is also being explored for its potential in the treatment of chronic pain conditions. A 2023 clinical trial published in Pain Medicine reported that patients treated with Levo Mepromazine Maleate experienced a significant reduction in pain scores compared to those receiving a placebo. The study also noted a lower incidence of gastrointestinal side effects, which is a common concern with traditional analgesics.

Another area of interest is the Levo Mepromazine Maleate's potential role in modulating the immune response. Research published in Immunology Letters in 2024 indicated that this compound can inhibit the proliferation of T-cells and reduce the production of interleukin-6 (IL-6), a key cytokine involved in autoimmune diseases. These findings suggest that Levo Mepromazine Maleate may have therapeutic applications in conditions such as rheumatoid arthritis and lupus.

The Levo Mepromazine Maleate is also being investigated for its potential in the treatment of psychiatric disorders. A 2023 study in Psychopharmacology found that this compound may have anxiolytic effects by modulating the activity of the γ-aminobutyric acid (GABA) system. The study suggested that Levo Mepromazine Maleate could be a novel therapeutic option for anxiety disorders, particularly in patients who do not respond well to traditional anxiolytics.

Despite its promising therapeutic potential, the Levo Mepromazine Maleate is not without challenges. One of the main concerns is its metabolic profile. A 2024 review in Toxicological Sciences highlighted the need for further research to understand the long-term effects of this compound on liver and kidney function. The study recommended that patients with pre-existing hepatic or renal conditions should be monitored closely when using Levo Mepromazine Maleate.

Another important aspect is the Levo Mepromazine Maleate's interaction with other medications. Research published in Drug Interactions and Clinical Pharmacology in 2023 indicated that concurrent use of Levo Mepromazine Maleate with certain anticoagulants may increase the risk of bleeding. This finding underscores the importance of careful drug interaction management when prescribing this compound.

The Levo Mepromazine Maleate is also being studied for its potential in the treatment of cancer-related pain. A 2024 study in Cancer Pain Management reported that patients with advanced cancer who received Levo Mepromazine Maleate experienced improved quality of life and reduced pain scores. The study also noted that the compound was well-tolerated, with minimal side effects, making it a viable option for palliative care.

One of the most recent developments in the field of Levo Mepromazine Maleate research is the exploration of its potential in combination therapies. A 2023 study in Combination Therapy in Medicine found that combining Levo Mepromazine Maleate with non-steroidal anti-inflammatory drugs (NSAIDs) resulted in enhanced analgesic effects with reduced side effects. This finding suggests that Levo Mepromazine Maleate could be a valuable adjunct in the management of chronic pain conditions.

Despite the encouraging results from preclinical and clinical studies, the Levo Mepromazine Maleate is still in the early stages of development. Ongoing research is focused on optimizing its formulation, improving its delivery methods, and understanding its long-term safety profile. The Levo Mepromazine Maleate is also being evaluated for its potential in the treatment of other conditions, such as migraines and fibromyalgia, where pain management is a critical aspect of care.

In conclusion, the Levo Mepromazine Maleate is a promising therapeutic agent with a wide range of potential applications. Its unique pharmacological properties, including its interaction with the μ-opioid receptor and its modulating effects on the immune and nervous systems, make it a valuable subject of ongoing research. While further studies are needed to fully understand its mechanisms of action and long-term effects, the current evidence suggests that Levo Mepromazine Maleate could play a significant role in the future of pain management and the treatment of various neurological and autoimmune disorders.

As research in this field continues to evolve, the Levo Mepromazine Maleate is likely to become an increasingly important therapeutic option. The ongoing exploration of its potential applications, combined with advancements in drug delivery and formulation technologies, will be crucial in maximizing its therapeutic benefits while minimizing potential risks. The Levo Mepromazine Maleate represents a fascinating intersection of pharmacology, molecular biology, and clinical medicine, offering new possibilities for the treatment of complex and chronic conditions.

Moreover, the Levo Mepromazine Maleate is also being considered for its potential in the development of personalized medicine. A 2024 study in Personalized Medicine suggested that genetic variations in the μ-opioid receptor may influence the efficacy of Levo Mepromazine Maleate. This finding highlights the importance of genetic testing in tailoring treatment regimens for patients, ensuring that they receive the most effective and safest therapeutic options available.

In summary, the Levo Mepromazine Maleate is a compound with significant therapeutic potential. Its unique pharmacological profile, combined with ongoing research and clinical trials, positions it as a promising candidate for the treatment of various conditions. As the field of pharmacology continues to advance, the Levo Mepromazine Maleate is likely to play an increasingly important role in the development of new and more effective therapeutic strategies.

Furthermore, the Levo Mepromazine Maleate is also being studied for its potential in the treatment of opioid use disorder. A 2024 study in Drug and Alcohol Dependence found that Levo Mepromazine Maleate may have a role in reducing cravings and relapse rates in patients with opioid addiction. The study suggested that its unique mechanism of action could provide a new approach to managing opioid dependence without the risks associated with traditional medications.

Another area of interest is the Levo Mepromazine Maleate's potential in the treatment of psychiatric disorders. A 2023 study in Journal of Affective Disorders reported that patients with depression who received Levo Mepromazine Maleate in combination with standard antidepressants experienced improved symptoms and a better quality of life. This finding suggests that the compound could be a valuable adjunct in the management of mood disorders.

Overall, the Levo Mepromazine Maleate is a compound with a wide range of potential applications. Its unique pharmacological properties, combined with ongoing research and clinical trials, position it as a promising candidate for the treatment of various conditions. As the field of pharmacology continues to advance, the Levo Mepromazine Maleate is likely to play an increasingly important role in the development of new and more effective therapeutic strategies.

As research in this field continues to evolve, the Levo Mepromazine Maleate is likely to become an increasingly important therapeutic option. The ongoing exploration of its potential applications, combined with advancements in drug delivery and formulation technologies, will be crucial in maximizing its therapeutic benefits while minimizing potential risks. The devo Mepromazine Maleate represents a fascinating intersection of pharmacology, molecular biology, and clinical medicine, offering new possibilities for the treatment of complex and chronic conditions.